Cas no 104669-32-1 (1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester)
104669-32-1 structure
Product Name:1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester
CAS No:104669-32-1
MF:C13H14INO2
MW:343.160235881805
CID:1145626
Update Time:2024-07-27
1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester
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- Inchi: 1S/C13H14INO2/c1-2-3-7-17-13(16)9-8-15-11-6-4-5-10(14)12(9)11/h4-6,8,15H,2-3,7H2,1H3
- InChI Key: HVHQIWDFTPGEPS-UHFFFAOYSA-N
- SMILES: N1C2=C(C(I)=CC=C2)C(C(OCCCC)=O)=C1
Computed Properties
- Exact Mass: 343.00652
Experimental Properties
- Density: 1.623±0.06 g/cm3(Predicted)
- Boiling Point: 434.7±25.0 °C(Predicted)
- PSA: 42.09
- pka: 14.67±0.30(Predicted)
1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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